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Compound of Interest

Compound Name: 4-Ethoxy-2-methoxybenzaldehyde
CAS No.: 42924-32-3
Cat. No.: B3136960

Get Quote

Abstract & Core Utility

4-Ethoxy-2-methoxybenzaldehyde is a versatile 2,4-dialkoxybenzaldehyde scaffold used
extensively in the synthesis of bioactive small molecules.[1][2] Unlike its more common isomer,
Ethyl Vanillin (3-ethoxy-4-hydroxybenzaldehyde), this compound features a fully alkylated
phenolic system with a specific 2,4-substitution pattern.[1][2] This electronic configuration
renders the aldehyde carbonyl highly reactive toward condensation reactions while the
aromatic ring remains electron-rich, making it an ideal precursor for chalcones, stilbenes, and
heterocyclic pharmacophores.[2]

Key Applications:
e Tubulin Polymerization Inhibitors: Synthesis of combretastatin analogs.[2]
o Anti-Inflammatory Agents: Construction of chalcone-based Michael acceptors.[1][2]

e TRP Channel Modulators: Development of sensory-active ligands.[1][2]
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e Fluorescent Probes: Building block for push-pull fluorophores due to strong electron-
donating alkoxy groups.[1][2]

Chemical Profile & Mechanistic Insight[2][3][4]
Structural Significance

The 2-methoxy group provides critical steric bulk near the aldehyde functionality, often
restricting rotation in downstream intermediates (e.g., stilbenes), which can lock bioactive
conformations.[2] The 4-ethoxy group enhances lipophilicity (LogP) compared to a dimethoxy
analog, improving blood-brain barrier (BBB) penetration and cellular uptake without significantly
altering electronic properties.[2]

Property Value Relevance in MedChem

Unique identifier for sourcing.

CAS Number 42924-32-3
[11[2][3]
Low MW allows for fragment-
Molecular Weight 180.20 g/mol based drug design (FBDD).[1]
[2]
Ideal range for oral
LogP (Predicted) ~2.1 bioavailability (Lipinski's Rule
of 5).[2]
Deactivates ring to nucleophilic
Electronic Effect Strong EDG (+M effect) attack; Activates carbonyl for

condensation.[2]

Application 1: Synthesis of Bioactive Chalcones
(Claisen-Schmidt)[1][2]

Context: Chalcones derived from 4-ethoxy-2-methoxybenzaldehyde exhibit potent anti-
proliferative activity against MCF-7 and A549 cancer cell lines.[1][2] The

-unsaturated ketone acts as a "warhead," forming covalent bonds with cysteine residues in
target proteins (e.g., kinases or tubulin).[2]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.evitachem.com/product/evt-3273729
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.benchchem.com/product/b3136960/docs?utm_src=pdf-body#application-note-strategic-utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry
https://www.bldpharm.com/products/22042-72-4.html
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.researchgate.net/publication/225064231_Synthesis_of_Chalcones_with_Anticancer_Activities
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3136960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocol: Base-Catalyzed Condensation

Reaction Overview:

[1][2]

Materials:

4-Ethoxy-2-methoxybenzaldehyde (1.0 eq)[1][2]

4'-Methoxyacetophenone (1.0 eq) (or substituted acetophenone of choice)[1][2]

Ethanol (Absolute)[2]

Sodium Hydroxide (40% aq.[2][4] solution)

HCI (10%)[2][5]
Step-by-Step Procedure:

e Solubilization: In a 50 mL round-bottom flask, dissolve 5.5 mmol (1.0 g) of 4-ethoxy-2-
methoxybenzaldehyde and 5.5 mmol of the acetophenone derivative in 15 mL of ethanol.

o Catalysis: Place the flask in an ice bath (0-5 °C). Add 2 mL of 40% NaOH dropwise over 5
minutes with vigorous stirring. Note: Slow addition prevents polymerization side reactions.[1]

o Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 4—6 hours.
Monitor by TLC (Hexane:EtOAc 3:1).[2] The product usually appears as a bright yellow spot.

[2]

e Quenching: Pour the reaction mixture into 100 mL of crushed ice/water containing 5 mL of
10% HCI. The chalcone will precipitate immediately.[2]

« Purification: Filter the yellow solid and wash with cold water (3 x 20 mL) to remove salts.
Recrystallize from hot ethanol to yield needle-like crystals.[1][2]

Expected Yield: 85-92% Validation:
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H NMR will show characteristic doublet doublets for the vinylic protons (
Hz), confirming the trans (

) geometry.[2]

Application 2: Synthesis of 2-Pyrazolines
(Heterocycle Construction)

Context: Chalcones are often metabolically unstable. Cyclization with hydrazine derivatives
yields pyrazolines, which are rigid scaffolds found in MAO-B inhibitors and anti-depressants.[2]

Experimental Protocol: Cyclization

Reaction Overview:

[2]

Step-by-Step Procedure:

Setup: Dissolve 2.0 mmol of the chalcone (prepared in Section 3) in 10 mL of Glacial Acetic
Acid.

o Reagent Addition: Add Hydrazine Hydrate (10.0 mmol, 5 eq) carefully.
o Reflux: Heat the mixture to reflux (118 °C) for 8 hours.
o Workup: Pour the cooled mixture into ice water. Neutralize with NaHCO

until pH 7. Extract with Ethyl Acetate (3 x 20 mL).

¢ Purification: Dry organic layer over MgSO

and concentrate. Purify via column chromatography (SiO

, Hexane/EtOAc gradient).

Visualizing the Pharmacophore Workflow
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The following diagram illustrates the divergent synthesis pathways starting from 4-Ethoxy-2-
methoxybenzaldehyde.

+ Hydrazine
+ Acetophenone Chalcone Intermediate (Cyclization) 2-Pyrazoline
(Claisen-Schmidt (Michael Acceptor) (MAO-B Inhibitor)
+ Phosphonate
4-Ethoxy-2-methoxybenzaldehyde (Wittig-Horner) Stilbene Derivative

(Scaffold) (Tubulin Binder)

+ Amine/Oxalyl CI
Oxalamide
(Sensory/Flavor)

Figure 1: Divergent synthesis pathways for 4-Ethoxy-2-methoxybenzaldehyde.

Click to download full resolution via product page

Figure 1: Divergent synthesis pathways transforming the aldehyde into three distinct
pharmacophore classes.[1][2]

Troubleshooting & Optimization (Expert Insights)
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Issue Probable Cause Corrective Action

The 2-methoxy group is
electron-donating, reducing
Low Yield in Chalcone Cannizzaro Reaction (Side electrophilicity.[1][2] Increase
reaction time or switch to

Ba(OH)

Synthesis reaction)

as a milder catalyst.

The 4-ethoxy chain adds

. flexibility.[2] Use a seed crystal
Oily Product (No

o Impurities/Isomers or switch solvent to
Crystallization)

EtOH:Water (9:1) to force
precipitation.[2]

The 2-methoxy group sterically
hinders nucleophilic attack at

Incomplete Cyclization the

Steric Hindrance

(Pyrazoline) -carbon.[1][2] Use microwave

irradiation (120 °C, 10 min) to

drive the reaction.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 22042-72-4|2-(2-Hydroxyethoxy)benzaldehyde|BLD Pharm [bldpharm.com]

2. researchgate.net [researchgate.net]

3. Buy (S)-2-Amino-2-methylbutanoic acid hydrochloride (EVT-3273729) | 43177-22-6
[evitachem.com]

e 4. pubs.acs.org [pubs.acs.org]

e 5. Bot Verification [rasayanjournal.co.in]

o 6. 42924-32-3|4-Ethoxy-2-methoxybenzaldehyde|BLD Pharm [bldpharm.com]
o 7.673-22-3|2-Hydroxy-4-methoxybenzaldehyde|BLD Pharm [bldpharm.com]
o 8. 3-Ethoxy-4-methoxybenzaldehyde 99 1131-52-8 [sigmaaldrich.com]

e To cite this document: BenchChem. [Application Note: Strategic Utilization of 4-Ethoxy-2-
methoxybenzaldehyde in Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b3136960/docs#application-note-strategic-
utilization-of-4-ethoxy-2-methoxybenzaldehyde-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3136960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

